Cas no 56051-32-2 (3-Bromo-7-methylimidazo[1,2-a]pyridine)

3-Bromo-7-methylimidazo[1,2-a]pyridine is a heterocyclic compound featuring a fused imidazo[1,2-a]pyridine core substituted with a bromine atom at the 3-position and a methyl group at the 7-position. This structure serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The methyl group contributes to steric and electronic modulation, influencing binding affinity in target interactions. Its high purity and stability make it suitable for rigorous synthetic applications. The compound is valuable in medicinal chemistry for constructing kinase inhibitors, antiviral agents, and other therapeutic scaffolds.
3-Bromo-7-methylimidazo[1,2-a]pyridine structure
56051-32-2 structure
Product Name:3-Bromo-7-methylimidazo[1,2-a]pyridine
CAS No:56051-32-2
MF:C8H7BrN2
MW:211.058580636978
MDL:MFCD08056208
CID:829937
PubChem ID:16740476
Update Time:2025-07-02

3-Bromo-7-methylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-7-methylimidazo[1,2-a]pyridine
    • 3-BROMO-7-METHYL-IMIDAZO[1,2-A]PYRIDINE
    • 3-bromo-7-methylH-imidazo[1,2-a]pyridine
    • Imidazo[1,2-a]pyridine, 3-bromo-7-methyl-
    • MFCD08056208
    • 56051-32-2
    • 3-bromo-7-methylimidazo[1,2-alpha]pyridine
    • J-512086
    • TS-03005
    • EN300-1197266
    • VLFVKNYEPJOABL-UHFFFAOYSA-N
    • CS-0038367
    • W12680
    • DTXSID70587530
    • AKOS005256925
    • AB43022
    • SCHEMBL790620
    • 3-Bromo-7-methylimidazo[1,2-a]pyridine, AldrichCPR
    • MDL： MFCD08056208
    • Inchi： 1S/C8H7BrN2/c1-6-2-3-11-7(9)5-10-8(11)4-6/h2-5H,1H3
    • InChI Key： VLFVKNYEPJOABL-UHFFFAOYSA-N
    • SMILES： C12=NC=C(Br)N1C=CC(C)=C2

Computed Properties

  • Exact Mass: 209.97900
  • Monoisotopic Mass: 209.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.3Ų

Experimental Properties

  • Density: 1.60±0.1 g/cm3(Predicted)
  • PSA: 17.30000
  • LogP: 2.40520
  • pka: 4.48±0.50(Predicted)

3-Bromo-7-methylimidazo[1,2-a]pyridine Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： T Xn
  • Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C

3-Bromo-7-methylimidazo[1,2-a]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Bromo-7-methylimidazo[1,2-a]pyridine Pricemore >>

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